N-(2,4-difluorophenyl)-2-(2,4-dimethoxyphenyl)-4-quinolinecarboxamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-(2,4-dimethoxyphenyl)quinoline-4-carboxamide
• InChI: InChI=1S/C24H18F2N2O3/c1-30-15-8-9-17(23(12-15)31-2)22-13-18(16-5-3-4-6-20(16)27-22)24(29)28-21-10-7-14(25)11-19(21)26/h3-13H,1-2H3,(H,28,29)
• InChI Key: SFLHAODIOYDUKA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)NC4=C(C=C(C=C4)F)F)OC
• Molecular Formula: C24H18F2N2O3
• Molecular Weight: 420.4 g/mol

Description

N-(2,4-difluorophenyl)-2-(2,4-dimethoxyphenyl)-4-quinolinecarboxamide, also known as DBCQ, is a synthetic compound that belongs to the class of quinolinecarboxamides. It has gained significant attention in scientific research due to its potential use as an anti-cancer agent. DBCQ has been found to exhibit promising results in inhibiting cancer cell growth and inducing cell death in various cancer types.

Mechanism of Action

The exact mechanism of action of N-(2,4-difluorophenyl)-2-(2,4-dimethoxyphenyl)-4-quinolinecarboxamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes that are involved in cancer cell growth and survival. N-(2,4-difluorophenyl)-2-(2,4-dimethoxyphenyl)-4-quinolinecarboxamide has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. Inhibition of topoisomerase II leads to DNA damage and eventual cell death.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, N-(2,4-difluorophenyl)-2-(2,4-dimethoxyphenyl)-4-quinolinecarboxamide has been found to exhibit other biochemical and physiological effects. It has been shown to inhibit the growth of bacteria and fungi, making it a potential candidate for the treatment of microbial infections. N-(2,4-difluorophenyl)-2-(2,4-dimethoxyphenyl)-4-quinolinecarboxamide has also been found to exhibit anti-inflammatory activity, which could be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,4-difluorophenyl)-2-(2,4-dimethoxyphenyl)-4-quinolinecarboxamide in lab experiments is its potent anti-cancer activity. It has been found to be effective against various cancer cell lines, making it a valuable tool for cancer research. However, one of the limitations of using N-(2,4-difluorophenyl)-2-(2,4-dimethoxyphenyl)-4-quinolinecarboxamide is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on N-(2,4-difluorophenyl)-2-(2,4-dimethoxyphenyl)-4-quinolinecarboxamide. One area of interest is the development of more efficient synthesis methods for N-(2,4-difluorophenyl)-2-(2,4-dimethoxyphenyl)-4-quinolinecarboxamide. Another area of research is the investigation of the potential use of N-(2,4-difluorophenyl)-2-(2,4-dimethoxyphenyl)-4-quinolinecarboxamide in combination with other anti-cancer agents to enhance its efficacy. Additionally, further studies are needed to fully understand the mechanism of action of N-(2,4-difluorophenyl)-2-(2,4-dimethoxyphenyl)-4-quinolinecarboxamide and its potential use in the treatment of other diseases, such as microbial infections and inflammatory diseases.

Scientific Research Applications

N-(2,4-difluorophenyl)-2-(2,4-dimethoxyphenyl)-4-quinolinecarboxamide has been extensively studied for its anti-cancer properties. It has been found to exhibit potent anti-proliferative activity against various cancer cell lines, including breast, lung, colon, and prostate cancer cells. N-(2,4-difluorophenyl)-2-(2,4-dimethoxyphenyl)-4-quinolinecarboxamide has also been shown to induce apoptosis (programmed cell death) in cancer cells, making it a potential candidate for cancer therapy.